Cas no 354-37-0 (Trifluoroacetamidine)

• Product Name: Trifluoroacetamidine
• CAS No: 354-37-0
• MF: C₂H₃F₃N₂
• MW: 112.053830385208
• MDL: MFCD00041545
• CID: 37027
• PubChem ID: 2776882
• Update Time: 2025-05-22

Trifluoroacetamidine Chemical and Physical Properties

Names and Identifiers

• trifluoro acetamidine
• 2,2,2-trifluoro acetamide
• 2,2,2-trifluoroethanimidamide
• Trifluoroacetamideine
• TRIFLUOROACETAMIDINE, TECH
• Trifluoroacetamidine, tech.
• Acetamidine,2,2,2-trifluoro- (6CI,7CI,8CI)
• 2,2,2-Trifluoroacetamidine
• Trifluoroacetamidine
• Trifluoroacetimidamide
• trifluoroethanimidamide
• 2,2,2-trifluoroacetimidamide
• Ethanimidamide, 2,2,2-trifluoro-
• NITMACBPVVUGOJ-UHFFFAOYSA-N
• trifluoroacetoamidine
• trifluoro-acetamidine
• Perfluoroalkyl amidines
• 2,2,2-trifluoroethanamidine
• 2,2,2-trifluoroacetoamidine
• 2,2,2-trifluoro-acetamidine
• C2H3F3N2
• 2,2,2-trifluoroethaneimidamide
• Trifl
• D94783
• AKOS005207237
• EN300-44257
• 2,2,2-tris(fluoranyl)ethanimidamide
• MFCD00041545
• FT-0676221
• A905803
• PB47810
• BP-10869
• Trifluoroacetamidine, AldrichCPR
• A822801
• DTXSID30380286
• 354-37-0
• SCHEMBL233273
• STR05534
• DTXCID10331312
• STL553837
• DB-000431
• BBL100271
• 670-531-6
• FT77324

• MDL： MFCD00041545
• Inchi： 1S/C2H3F3N2/c3-2(4,5)1(6)7/h(H3,6,7)
• InChI Key： NITMACBPVVUGOJ-UHFFFAOYSA-N
• SMILES： FC(C(=N)N)(F)F
• BRN： 605978

Computed Properties

• Exact Mass: 113.00886
• Monoisotopic Mass: 112.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 49.9

Experimental Properties

• Color/Form: Not available
• Density: 1.45
• Boiling Point: 35-37°C 11mm
• Flash Point: 35-37°C/11mm
• Refractive Index: 1.3801
• Water Partition Coefficient: Fully miscible in water.
• PSA: 43.09
• LogP: 1.28470
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Trifluoroacetamidine Security Information

• Hazard Statement： Corrosive/Irritant
• Hazardous Material transportation number：3267
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment.
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：储存低于 -20C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on Trifluoroacetamidine

Trifluoroacetamidine: A Comprehensive Overview

Trifluoroacetamidine (CAS No. 354-37-0) is a highly fluorinated organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also referred to as TFAA (trifluoroacetyl amide), is characterized by its unique chemical structure, which includes a trifluoroacetyl group attached to an amide functional group. The combination of these groups imparts Trifluoroacetamidine with distinctive chemical properties, making it a valuable molecule in various applications.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of Trifluoroacetamidine. One such method involves the reaction of trifluoroacetic acid with ammonia or its derivatives under specific conditions. This approach not only enhances the efficiency of synthesis but also opens up new possibilities for large-scale production. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. These innovations underscore the growing interest in optimizing the production of Trifluoroacetamidine for industrial and research purposes.

The chemical structure of Trifluoroacetamidine plays a pivotal role in its reactivity and functionality. The trifluoroacetyl group is highly electron-withdrawing, which increases the electrophilic character of the adjacent carbon atom. This property makes Trifluoroacetamidine an excellent candidate for various nucleophilic substitution reactions. Recent studies have demonstrated its utility as a reagent in organic synthesis, particularly in the formation of fluorinated compounds. For instance, it has been employed as a precursor in the synthesis of biologically active molecules, including potential drug candidates.

In addition to its role in organic synthesis, Trifluoroacetamidine has found applications in materials science. Its ability to form stable amide bonds makes it a valuable component in the development of advanced materials such as polymers and coatings. Recent research has focused on incorporating Trifluoroacetamidine into polymer matrices to enhance their thermal stability and mechanical properties. These findings highlight its potential as a building block for next-generation materials.

The biological activity of Trifluoroacetamidine has also been a subject of intense investigation. Studies have shown that this compound exhibits antimicrobial properties, making it a promising candidate for use in pharmaceutical applications. Furthermore, its ability to act as an inhibitor of certain enzymes has opened up avenues for its use in drug discovery programs targeting diseases such as cancer and infectious disorders.

From an environmental perspective, the stability and biodegradation characteristics of Trifluoroacetamidine are critical considerations. Recent studies have assessed its environmental fate and toxicity, providing valuable insights into its potential impact on ecosystems. These findings are essential for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, Trifluoroacetamidine (CAS No. 354-37-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in modern chemical research and industry.